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Compound of Interest

Compound Name: Ponceau 4r lake

Cat. No.: B15805313

Get Quote

This guide provides comprehensive, procedural information for the safe handling and disposal

of Ponceau 4R Lake, a synthetic, water-insoluble red colorant used in laboratory,

pharmaceutical, and cosmetic applications.[1] Adherence to these protocols is critical for

ensuring personnel safety, maintaining regulatory compliance, and protecting the environment.

This information is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols
Before disposal, ensure proper handling procedures are followed to minimize risk. While

Ponceau 4R Lake is not classified as a hazardous substance under GHS (Globally

Harmonized System), responsible chemical management is paramount.[2][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves, and a lab coat.[4][5] In situations where

dust may be generated, respiratory protection (e.g., a particulate filter respirator) is

recommended.[5][6]

Ventilation: Handle the substance in a well-ventilated area or under a chemical fume hood to

avoid the inhalation of dust.[1][2]
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Spill Management: In case of a spill, avoid generating dust.[6] Mechanically collect the

material using clean, dry tools and place it into a designated, labeled container for disposal.

[4][5] Flush the spill area with water, but prevent the wash water from entering drains or

waterways.[6]

Chemical and Physical Properties
Understanding the properties of Ponceau 4R Lake is essential for its safe management. The

substance is the aluminum lake form of Ponceau 4R (also known as E124), rendering it

insoluble in water.[1]

Property Data Source

Chemical Name

Trisodium 1-(4-sulfo-1-

napthylazo)-2-napthol-6,8-

disulfonate, aluminum lake

[7]

C.I. Number 16255:1 [4]

CAS Number 2611-82-7 [4]

Physical Form Fine, red powder [1]

Solubility
Insoluble in water; dispersible

in oil-based systems
[1]

Stability

Stable under normal

temperature and storage

conditions

[4][6]

Step-by-Step Disposal Procedure
The disposal of Ponceau 4R Lake, like all laboratory chemicals, is governed by local, state,

and federal regulations.[8] The following procedure provides a universal framework for

compliant disposal.

Step 1: Waste Identification and Classification While Ponceau 4R Lake is generally not

classified as hazardous, it must be treated as chemical waste.[2][6] Do not mix it with non-
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hazardous, regular trash. It is crucial to consult your institution's Environmental Health & Safety

(EHS) office for specific classification guidance.

Step 2: Containment Place waste Ponceau 4R Lake into a container that is:

Compatible: Use a clean, dry, chemically compatible container, such as high-density

polyethylene (HDPE).[9]

Secure: The container must have a secure, leak-proof closure.[9]

Intact: Ensure the container is free from damage or deterioration.[9]

Step 3: Labeling Proper labeling is a critical compliance step. The waste container must be

clearly marked with:

The words "Hazardous Waste" (this is a mandatory labeling requirement for all chemical

waste in a laboratory setting, regardless of the specific hazard classification).[10]

The full chemical name: "Ponceau 4R Lake".

A clear description of the contents (e.g., "Solid Ponceau 4R Lake waste," "Contaminated

PPE from Ponceau 4R Lake").[10]

An indication of the associated hazards (while specific hazards are low, a general warning

pictogram may be required by your institution).[10]

Step 4: Segregation and Storage Store the waste container in a designated Satellite

Accumulation Area (SAA) at or near the point of generation.[10]

Segregation: Keep the container separate from incompatible materials.[8][9]

Location: Store in a cool, dry, well-ventilated area away from heat sources.[1]

Secondary Containment: Use a secondary containment system to prevent the spread of

material in case of a leak.[9]

Step 5: Arrange for Disposal
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Contact EHS: Never dispose of Ponceau 4R Lake down the drain or in regular trash.[2][11]

Contact your facility's Environmental Health & Safety (EHS) department or designated

hazardous waste coordinator.

Licensed Disposal: Your EHS office will arrange for the collection and transport of the waste

to a licensed disposal facility.[8] This ensures the final disposal method (e.g., incineration,

landfill) complies with all regulations, including the Resource Conservation and Recovery Act

(RCRA) in the United States.[8][9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Ponceau 4R Lake.
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Caption: Logical workflow for the compliant disposal of Ponceau 4R Lake waste.
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Environmental Considerations
While not regarded as acutely dangerous for the environment, Ponceau 4R is a synthetic azo

dye.[6][12] Azo dyes are known to be resistant to aerobic biodegradation, and their release into

waterways is undesirable.[13] Some anaerobic bacteria can cleave the azo linkage, producing

aromatic amines, which can be of environmental concern.[13] Therefore, preventing release

into the environment through proper disposal is a key aspect of responsible laboratory practice.

[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15805313/docs#essential-guide-to-the-proper-
disposal-of-ponceau-4r-lake]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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